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Compound of Interest

Compound Name: 5,6,7,8-Tetrafluorocoumarin

Cat. No.: B1330801

CAS Number: 33739-04-7 Molecular Formula: CoH2F202

This technical guide provides a comprehensive overview of the known properties, potential
applications, and synthetic considerations for 5,6,7,8-Tetrafluorocoumarin, a fluorinated
derivative of coumarin. This document is intended for researchers, scientists, and professionals
in the fields of drug development and chemical biology.

Core Properties

Detailed experimental data on the physical and chemical properties of 5,6,7,8-
Tetrafluorocoumarin are not extensively available in publicly accessible literature. The
following tables summarize the available information and provide estimated properties based
on related compounds.

Table 1: Physical Properties of 5,6,7,8-Tetrafluorocoumarin
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Property Value Source/Notes
Molecular Weight 222.11 g/mol Calculated
_ _ Based on typical state of
Appearance Solid (predicted) o )
similar coumarins
Melting Point Data not available -
Boiling Point Data not available -

Likely soluble in organic

solvents such as DMSO, DMF,

Solubility and chlorinated solvents.

Poorly soluble in water

(predicted).

Based on the general solubility
of coumarins and fluorinated

organic compounds.

Table 2: Spectroscopic and Hazard Information
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Parameter

Details

Source/Notes

NMR Spectroscopy

1H, 13C, and °F NMR data are
not readily available in public

databases.

IR Spectroscopy

Expected to show
characteristic peaks for a
lactone carbonyl (C=0) and C-
F bonds.

General spectroscopic

principles.

Mass Spectrometry

The exact mass can be used

for identification.

Safety and Handling

Refer to the Safety Data Sheet
(SDS) from the supplier.
General precautions for
handling fluorinated organic
compounds should be taken.
Use appropriate personal
protective equipment (PPE),
including gloves and eye
protection, and work in a well-

ventilated area.

Synthesis and Reactivity

Detailed, peer-reviewed experimental protocols for the direct synthesis of 5,6,7,8-

Tetrafluorocoumarin are not widely published. However, the synthesis of related fluorinated

coumarins often involves the cyclization of fluorinated phenols or the modification of existing

coumarin scaffolds.

The reactivity of the tetrafluorophenyl ring in the related compound, 5,6,7,8-tetrafluoro-4-

hydroxycoumarin, has been explored. Studies have shown that the fluorine atoms, particularly

at the 7-position, are susceptible to nucleophilic aromatic substitution. This reactivity allows for

the introduction of various functional groups, which can be leveraged to modulate the

molecule's properties for specific applications.
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Potential Applications in Research and Drug
Development

While specific studies on 5,6,7,8-Tetrafluorocoumarin are limited, the broader class of
fluorinated coumarins has garnered significant interest in several scientific domains. The
introduction of fluorine atoms can enhance metabolic stability, improve cell membrane
permeability, and modulate the electronic properties of the coumarin core, making them
attractive scaffolds for various applications.

Fluorescent Probes and Imaging

Coumarin derivatives are well-known for their fluorescent properties. The electron-withdrawing
nature of the fluorine atoms in 5,6,7,8-Tetrafluorocoumarin is expected to influence its
photophysical properties, potentially leading to unique spectral characteristics. Fluorinated
coumarins are being investigated as probes for detecting biologically relevant analytes and for
cellular imaging applications.

Medicinal Chemistry and Drug Discovery

The coumarin scaffold is a privileged structure in medicinal chemistry, with derivatives
exhibiting a wide range of biological activities, including anticoagulant, anticancer, and
antimicrobial properties. The incorporation of a tetrafluorophenyl ring can significantly impact a
molecule's pharmacokinetic and pharmacodynamic profile. Therefore, 5,6,7,8-
Tetrafluorocoumarin represents a valuable building block for the synthesis of novel
therapeutic agents.

The diagram below illustrates the potential logical workflow for the application of fluorinated
coumarins in research and development.
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Caption: Logical workflow for the development and application of 5,6,7,8-Tetrafluorocoumarin
derivatives.

Experimental Protocols

Due to the lack of specific published experimental procedures for 5,6,7,8-
Tetrafluorocoumarin, this section cannot provide detailed protocols. Researchers interested in
working with this compound should consult literature on the synthesis and handling of
analogous fluorinated coumarins and perform appropriate reaction optimization and safety
assessments.

Conclusion

5,6,7,8-Tetrafluorocoumarin is a potentially valuable compound for researchers in chemistry
and biology. Its fluorinated structure suggests unique properties that could be exploited for the
development of novel fluorescent probes and therapeutic agents. However, the current lack of
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publicly available data necessitates further investigation to fully characterize its physical,
chemical, and biological properties. This guide serves as a starting point for professionals
interested in exploring the potential of this and related fluorinated coumarin derivatives.

 To cite this document: BenchChem. [5,6,7,8-Tetrafluorocoumarin: A Technical Overview for
Scientific Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330801#5-6-7-8-tetrafluorocoumarin-cas-number-
33739-04-7-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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